5-acetyl-2-(benzylthio)-4-(3-furyl)-6-methyl-1,4-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 5-acetyl-2-benzylsulfanyl-4-(furan-3-yl)-6-methyl-1,4-dihydropyridine-3-carbonitrile
• InChI: InChI=1S/C20H18N2O2S/c1-13-18(14(2)23)19(16-8-9-24-11-16)17(10-21)20(22-13)25-12-15-6-4-3-5-7-15/h3-9,11,19,22H,12H2,1-2H3
• InChI Key: JVQMUEFVAXMDBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)SCC2=CC=CC=C2)C#N)C3=COC=C3)C(=O)C
• Molecular Formula: C20H18N2O2S
• Molecular Weight: 350.4 g/mol

Description

5-acetyl-2-(benzylthio)-4-(3-furyl)-6-methyl-1,4-dihydro-3-pyridinecarbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as ABF6 and is synthesized using a specific method.

Mechanism of Action

The mechanism of action of ABF6 is not fully understood, but it is believed to involve the modulation of specific molecular targets in cells. In cancer cells, ABF6 has been shown to inhibit the activity of specific enzymes involved in cell proliferation and survival, leading to cell death. In Alzheimer's and Parkinson's disease, ABF6 has been shown to inhibit the aggregation of specific proteins involved in the pathogenesis of these diseases.
Biochemical and Physiological Effects:
ABF6 has been shown to have various biochemical and physiological effects in cells and organisms. In cancer cells, ABF6 has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In Alzheimer's and Parkinson's disease, ABF6 has been shown to reduce the aggregation of specific proteins and improve neuronal function. However, the exact biochemical and physiological effects of ABF6 are still being studied.

Advantages and Limitations for Lab Experiments

ABF6 has several advantages for lab experiments, including its ease of synthesis, high purity, and stability. However, ABF6 also has some limitations, including its low solubility in water and limited availability. These limitations can be overcome by optimizing the reaction conditions and developing new synthetic routes for ABF6.

Future Directions

There are several future directions for ABF6 research, including the development of new synthetic routes for ABF6, the optimization of its biochemical and physiological effects, and the exploration of its potential applications in various fields. In medicinal chemistry, ABF6 can be further developed as a potential drug candidate for the treatment of various diseases. In material science, ABF6 can be used as a building block for the synthesis of new functional materials. In organic synthesis, ABF6 can be used as a precursor for the synthesis of various compounds. Overall, ABF6 has significant potential for future research and applications in various fields.

Scientific Research Applications

ABF6 has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, ABF6 has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In material science, ABF6 has been used as a precursor for the synthesis of functional materials, such as metal-organic frameworks. In organic synthesis, ABF6 has been used as a building block for the synthesis of various compounds.